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NICE Cost-Effectiveness Analysis of Nintedanib

The National Institute for Health and Care Excellence (NICE) recommends nintedanib for treating IPF,

including for patients with a forced vital capacity (FVC) above 80% predicted [1].

A dedicated cost-effectiveness analysis submitted to NICE compared nintedanib against pirfenidone, N-

acetylcysteine, and best supportive care (BSC) from a UK payer perspective [2]. The key findings are

summarized in the table below.

Analysis Aspect Key Findings

Overall
Conclusion

Nintedanib and pirfenidone were largely equivalent in estimated costs and

benefits; results were driven mainly by the risk of acute exacerbations [2].

Compared to
Pirfenidone

In the base-case analysis, nintedanib was found to have fewer acute

exacerbations and resulted in less costs and more Quality-Adjusted Life Years
(QALYs) gained [2].

Compared to BSC Nintedanib and pirfenidone were the only treatments to show statistical
significance in efficacy parameters (acute exacerbations and lung function

decline) compared to BSC/placebo [2].
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Analysis Aspect Key Findings

Modeling &
Uncertainty

A Markov model was used with health states based on FVC % predicted and
acute exacerbations. Substantial uncertainty was noted in the overall cost-

effectiveness results between nintedanib and pirfenidone [2] [1].

Consideration for
FVC >80%

For this subgroup, the only previous treatment option was BSC. NICE concluded

that nintedanib provides a sustained improvement in patient outcomes, fulfilling
an unmet need [1].

Comparative Efficacy and Tolerability of Nintedanib
and Pirfenidone

While the cost-effectiveness is similar, clinical studies provide a direct comparison of the drugs'

performance. The findings on efficacy are mixed, but a clearer picture emerges on tolerability.

Aspect Nintedanib Pirfenidone Comparative Conclusion

Disease
Progression
(FVC decline)

Slower 12-month FVC

decline in one study [3].
No significant difference

in multiple other studies
[4] [5].

Faster 12-month FVC

decline in one study [3].
No significant difference

in multiple other studies
[4] [5].

Mixed findings. Most

evidence, including a 2025
real-world study, suggests

equivalent long-term
efficacy in preventing

disease progression [4] [5].

Survival &
Hospitalization

No significant difference

in overall survival or risk
of nonelective

respiratory
hospitalization compared

to pirfenidone [3] [5].

No significant difference

in overall survival or risk
of nonelective

respiratory
hospitalization compared

to nintedanib [3] [5].

No significant difference
between the two drugs [3]
[5].

Tolerability
(Dose
Reduction)

Dose reduction is

significantly more
frequent [5]. One study

showed a 4-fold higher

Dose reduction is less

frequent [5].

Pirfenidone has a better
tolerability profile
regarding the need to

reduce dosage [5].
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Aspect Nintedanib Pirfenidone Comparative Conclusion

risk of reduction vs.

pirfenidone [5].

Impact of Dose
Reduction

Clinical outcomes (e.g.,

disease progression)
were not significantly

different between
patients on full vs.

reduced doses [5].

Clinical outcomes (e.g.,

disease progression)
were not significantly

different between
patients on full vs.

reduced doses [5].

Reducing the dose does
not appear to negatively
impact efficacy for either

drug [5].

Mechanisms of Action and Signaling Pathways

Beyond its approved use in IPF, research indicates nintedanib has complex mechanisms involving

antifibrotic and potential senolytic (clearing aged cells) effects. The diagrams below summarize these key

signaling pathways.
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Primary Antifibrotic Action (Receptor Inhibition)

Senolytic Effect (STAT3 Inhibition) In Lung Injury Models (NF-κB Pathway)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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